Cas no 1529450-00-7 (4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol)

• Product Name: 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol
• CAS No: 1529450-00-7
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 6232607
• PubChem ID: 82598353
• Update Time: 2025-06-08

4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol
• 4-fluoro-2-{[hydroxy(methyl)amino]methyl}phenol
• 1529450-00-7
• EN300-1825403

• Inchi： 1S/C8H10FNO2/c1-10(12)5-6-4-7(9)2-3-8(6)11/h2-4,11-12H,5H2,1H3
• InChI Key： OHRRWFGXNKLLQX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN(C)O)O

Computed Properties

• Exact Mass: 171.06955672g/mol
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol

Introduction to 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol (CAS No. 1529450-00-7)

4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1529450-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the phenolic amine class, characterized by its structural motif of a hydroxyl group and an amino-substituted methyl group attached to a fluorinated aromatic ring. The presence of these functional groups imparts unique reactivity and biological potential, making it a valuable intermediate in the development of novel therapeutic agents.

The fluorine atom at the para position relative to the hydroxyl and amino groups is a key feature that enhances the compound's pharmacokinetic properties. Fluorinated aromatic compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This characteristic has positioned 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol as a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated phenols in medicinal chemistry. These compounds have been investigated for their roles in modulating enzyme activity, interacting with cellular receptors, and serving as scaffolds for designing small-molecule inhibitors. The hydroxymethylamino moiety in 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Studies have demonstrated that fluorinated phenols can exhibit inhibitory effects against various viral proteases and kinases, which are critical targets in antiviral therapy. Additionally, the structural features of 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol suggest its utility in designing molecules that disrupt cancer cell proliferation pathways.

The synthesis of 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorine atom typically requires specialized methodologies such as halogen exchange or direct fluorination protocols. The subsequent functionalization at the 2-position with a hydroxymethylamino group necessitates careful selection of reagents and catalysts to ensure high yield and purity.

Recent advances in synthetic chemistry have enabled more efficient routes to complex fluorinated phenols like 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol. Transition-metal-catalyzed cross-coupling reactions, for instance, have proven to be highly effective in constructing the desired aromatic core while minimizing unwanted side products. These innovations have not only streamlined the synthesis but also opened new avenues for exploring structural diversity.

The biological evaluation of 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol has revealed intriguing properties that warrant further investigation. Preclinical studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Moreover, its interaction with cellular components has been explored using computational modeling techniques, which have provided insights into its binding mechanism and mode of action.

In conclusion, 4-fluoro-2-{hydroxy(methyl)aminomethyl}phenol (CAS No. 1529450-00-7) represents a fascinating compound with significant therapeutic implications. Its unique structural features, combined with recent advancements in synthetic and computational methodologies, make it a compelling subject for future research. As the field of medicinal chemistry continues to evolve, compounds like this one are poised to play a crucial role in addressing unmet medical needs.